Cas no 1022326-43-7 (1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-methoxyphenyl)urea)

• Product Name: 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-methoxyphenyl)urea
• CAS No: 1022326-43-7
• MF: C₂₆H₂₇N₃O₄
• MW: 445.510286569595
• MDL: MFCD03839429
• CID: 5012865
• Update Time: 2025-10-19

1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-((6,7-DIMETHOXY(3,4-DIHYDROISOQUINOLYL))METHYL)PHENYL)-3-(2-METHOXYPHENYL)UREA
• 1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}-3-(2-methoxyphenyl)urea
• 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-methoxyphenyl)urea

• MDL： MFCD03839429
• Inchi： 1S/C26H27N3O4/c1-31-23-7-5-4-6-21(23)29-26(30)28-19-10-8-17(9-11-19)14-22-20-16-25(33-3)24(32-2)15-18(20)12-13-27-22/h4-11,15-16H,12-14H2,1-3H3,(H2,28,29,30)
• InChI Key： DNWXCKQTZUJCPO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(CC3C=CC(=CC=3)NC(NC3C=CC=CC=3OC)=O)=NCCC=2C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 664
• XLogP3: 3.7
• Topological Polar Surface Area: 81.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-methoxyphenyl)urea

Introduction to 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl)methyl)phenyl)-3-(2-methoxyphenyl)urea) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1022326-43-7, identified as 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl)methyl)phenyl)-3-(2-methoxyphenyl)urea), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its complex structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and therapeutic development. The structural motif incorporates elements such as dimethoxy(3,4-dihydroisoquinolyl) and methoxyphenyl groups, which are known for their diverse biological activities and interactions with biological targets.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel pharmaceuticals. The 6,7-Dimethoxy(3,4-dihydroisoquinolyl) moiety, a derivative of isoquinoline, is particularly noteworthy for its presence in several bioactive natural products and synthetic molecules. This scaffold has been extensively studied for its role in modulating various biological pathways, including those implicated in neurological disorders and cancer. The incorporation of this group into the compound under discussion suggests a potential for interaction with enzymes and receptors that are critical in these pathways.

The urea functional group at the 3-position of the molecule introduces another layer of complexity, enabling hydrogen bonding interactions that are pivotal for molecular recognition. The presence of two aromatic rings—the 4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl)methyl)phenyl) and 2-methoxyphenyl—further enhances the compound's capacity to engage with biological targets through π-π stacking and other non-covalent interactions. These features make the compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design compounds with tailored properties. The structural features of 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl)methyl)phenyl)-3-(2-methoxyphenyl)urea) have been subjected to molecular docking studies to evaluate their binding affinity to various protein targets. These studies have revealed potential interactions with enzymes such as kinases and phosphodiesterases, which are key players in cellular signaling cascades.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecules. The process typically begins with the preparation of key intermediates such as the dimethoxy(3,4-dihydroisoquinolyl) core, followed by its functionalization with phenyl groups and subsequent urea formation. Each step is meticulously optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

In the realm of drug discovery, lead optimization is a critical phase where initial hits are refined to improve potency, selectivity, and pharmacokinetic properties. The compound 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl)methyl)phenyl)-3-(2-methoxyphenyl)urea) has been subjected to iterative modifications to enhance its pharmacological profile. For instance, variations in the substitution patterns on the aromatic rings have been explored to fine-tune binding interactions with biological targets.

The role of natural product-inspired scaffolds cannot be overstated in modern drug development. Many successful drugs on the market have their origins in natural products or derivatives thereof. The structural inspiration drawn from natural products often provides a starting point for designing molecules with improved pharmacological properties. The compound under discussion embodies this philosophy by combining elements derived from both natural product motifs and synthetic chemistry expertise.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl)methyl)phenyl)-3-(2-methoxyphenyl)urea) will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge technologies such as high-throughput screening (HTS), CRISPR-based genome editing, and artificial intelligence-driven drug design platforms will accelerate the discovery and development of novel therapeutics.

The future prospects for this compound are promising, with ongoing studies focusing on its mechanism of action and potential therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible benefits for patients. As our understanding of complex biological systems grows more sophisticated, so too will our ability to design molecules that precisely modulate these systems.

In conclusion,1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl)methyl)phenyl)-3-(2-methoxyphenyl)urea represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for further research into novel therapeutic strategies. As science continues to evolve at an unprecedented pace,CAS number 1022326-43-7 will undoubtedly remain at the forefront of innovation in drug discovery.